Cas no 131020-38-7 (4,5,6,7-tetrahydro-1-methyl-1H-Benzimidazole-5-carboxylic acid methyl ester)

• Product Name: 4,5,6,7-tetrahydro-1-methyl-1H-Benzimidazole-5-carboxylic acid methyl ester
• CAS No: 131020-38-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1104388
• PubChem ID: 10559721
• Update Time: 2025-04-20

4,5,6,7-tetrahydro-1-methyl-1H-Benzimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1-methyl-1H-Benzimidazole-5-carboxylic acid methyl ester
• XCIAYLHDWAUQKS-UHFFFAOYSA-N
• 131020-38-7
• methyl 1-methyl-4,5,6,7-tetrahydrobenzimid-azole-5-carboxylate
• Methyl 4,5,6,7-tetrahydro-1-methyl-1H-benzimidazole-5-carboxylate
• SCHEMBL7333294
• DTXSID301167088

• Inchi： 1S/C10H14N2O2/c1-12-6-11-8-5-7(10(13)14-2)3-4-9(8)12/h6-7H,3-5H2,1-2H3
• InChI Key： XCIAYLHDWAUQKS-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=C(CC1)N(C)C=N2)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1Ų